4,7-dimethoxy-1-methyl-N-{4-[2-(morpholin-4-yl)ethoxy]phenyl}-1H-indole-2-carboxamide

• Molecular Formula: C24H29N3O5
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 4,7-dimethoxy-1-methyl-N-[4-(2-morpholin-4-ylethoxy)phenyl]indole-2-carboxamide
• InChI: InChI=1S/C24H29N3O5/c1-26-20(16-19-21(29-2)8-9-22(30-3)23(19)26)24(28)25-17-4-6-18(7-5-17)32-15-12-27-10-13-31-14-11-27/h4-9,16H,10-15H2,1-3H3,(H,25,28)
• InChI Key: FICCMJRVXODGIK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC2=C(C=CC(=C21)OC)OC)C(=O)NC3=CC=C(C=C3)OCCN4CCOCC4

Description

4,7-dimethoxy-1-methyl-N-{4-[2-(morpholin-4-yl)ethoxy]phenyl}-1H-indole-2-carboxamide is a synthetic indole derivative. Indole derivatives are significant in both natural products and pharmaceuticals due to their diverse biological activities

Preparation Methods

The synthesis of 4,7-dimethoxy-1-methyl-N-{4-[2-(morpholin-4-yl)ethoxy]phenyl}-1H-indole-2-carboxamide typically involves multiple stepsThe final steps involve the attachment of the morpholin-4-yl ethoxy phenyl group and the carboxamide functionality . Specific reaction conditions, such as the use of methanesulfonic acid under reflux in methanol, are employed to achieve high yields .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: The indole core can be oxidized using reagents like potassium permanganate.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Common reagents used in these reactions include methanesulfonic acid, potassium permanganate, and lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

4,7-dimethoxy-1-methyl-N-{4-[2-(morpholin-4-yl)ethoxy]phenyl}-1H-indole-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For instance, it may inhibit selective norepinephrine reuptake, affecting neurotransmitter levels in the brain . The exact pathways and targets can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Similar compounds include other indole derivatives such as:

Methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate: Known for its antiviral activity.

5-fluoro-3-phenyl-1H-indole-2-carbonyl derivatives: Studied for their antiviral and anti-inflammatory properties.

Compared to these compounds, 4,7-dimethoxy-1-methyl-N-{4-[2-(morpholin-4-yl)ethoxy]phenyl}-1H-indole-2-carboxamide is unique due to its specific structural features and the presence of the morpholin-4-yl ethoxy phenyl group, which may confer distinct biological activities and chemical reactivity .